Cas no 2137056-69-8 (tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate)

Tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate is a chiral intermediate used in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive compounds. Its key advantages include high enantiomeric purity, which is critical for stereoselective reactions, and the presence of a tert-butyloxycarbonyl (Boc) protecting group, enabling selective deprotection under mild acidic conditions. The 5-methylthiophene moiety enhances its utility in heterocyclic chemistry, while the carbonyl group facilitates further functionalization. This compound is valued for its stability under standard handling conditions and compatibility with a range of synthetic transformations, making it a versatile building block in medicinal chemistry and drug development.

tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate structure

2137056-69-8 structure

Product Name:tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate

CAS No:2137056-69-8

MF:C₁₃H₁₉NO₃S

MW:269.359862565994

CID:6015033

PubChem ID:165468160

Update Time:2025-06-11

tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate
- EN300-798816
- 2137056-69-8
- Inchi： 1S/C13H19NO3S/c1-8-6-7-10(18-8)11(15)9(2)14-12(16)17-13(3,4)5/h6-7,9H,1-5H3,(H,14,16)/t9-/m0/s1
- InChI Key： QHSDNQLRKZOMBD-VIFPVBQESA-N
- SMILES： S1C(C)=CC=C1C([C@H](C)NC(=O)OC(C)(C)C)=O

Computed Properties

Exact Mass: 269.10856464g/mol
Monoisotopic Mass: 269.10856464g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 18
Rotatable Bond Count: 5
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 83.6Å²

tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-798816-1.0g	tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate	2137056-69-8	95%	1.0g	$842.0	2024-05-21
Enamine	EN300-798816-0.05g	tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate	2137056-69-8	95%	0.05g	$707.0	2024-05-21
Enamine	EN300-798816-0.1g	tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate	2137056-69-8	95%	0.1g	$741.0	2024-05-21
Enamine	EN300-798816-0.25g	tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate	2137056-69-8	95%	0.25g	$774.0	2024-05-21
Enamine	EN300-798816-0.5g	tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate	2137056-69-8	95%	0.5g	$809.0	2024-05-21
Enamine	EN300-798816-2.5g	tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate	2137056-69-8	95%	2.5g	$1650.0	2024-05-21
Enamine	EN300-798816-5.0g	tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate	2137056-69-8	95%	5.0g	$2443.0	2024-05-21
Enamine	EN300-798816-10.0g	tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate	2137056-69-8	95%	10.0g	$3622.0	2024-05-21

tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate Related Literature

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Additional information on tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate

Comprehensive Overview of tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate (CAS No. 2137056-69-8)

The compound tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate (CAS No. 2137056-69-8) is a specialized organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butyl carbamate group and a 5-methylthiophene moiety, makes it a valuable intermediate in the development of bioactive molecules. Researchers and industry professionals frequently search for this compound due to its relevance in peptide synthesis, drug discovery, and medicinal chemistry.

In recent years, the demand for high-purity intermediates like tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate has surged, driven by advancements in targeted drug delivery and personalized medicine. This compound is often explored in the context of enzyme inhibition and receptor modulation, aligning with current trends in small-molecule therapeutics. Its CAS No. 2137056-69-8 is a critical identifier for regulatory compliance and patent filings, making it a frequent query in chemical databases and academic literature.

The synthesis of tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate involves multi-step organic reactions, including amide coupling and carbamate protection. These processes are optimized for yield efficiency and stereochemical purity, as the (2S)-configuration is essential for its biological activity. The 5-methylthiophene ring contributes to the compound's lipophilicity, enhancing its membrane permeability—a key factor in drug design.

From an industrial perspective, tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate is often discussed in forums focusing on scalable synthesis and green chemistry. Innovations in catalytic methods and solvent-free reactions are particularly relevant, as they address environmental concerns while maintaining cost-effectiveness. This dual focus on sustainability and performance resonates with modern chemical manufacturing priorities.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, HPLC, and mass spectrometry, ensuring compliance with pharmaceutical-grade standards. Its stability under various storage conditions is another area of interest, especially for laboratories handling long-term research projects. FAQs about CAS No. 2137056-69-8 often include queries on storage recommendations and handling protocols, reflecting practical user concerns.

In summary, tert-butyl N-[(2S)-1-(5-methylthiophen-2-yl)-1-oxopropan-2-yl]carbamate represents a convergence of synthetic innovation and therapeutic potential. Its role in preclinical studies and material science continues to expand, fueled by interdisciplinary collaborations. For researchers seeking reliable data on CAS No. 2137056-69-8, this compound exemplifies the intersection of chemical precision and biomedical relevance.